Cas no 2229169-81-5 (3-(2-chloro-4-methylphenyl)-4,4-difluorobutanoic acid)

• Product Name: 3-(2-chloro-4-methylphenyl)-4,4-difluorobutanoic acid
• CAS No: 2229169-81-5
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 5928532
• PubChem ID: 165656768
• Update Time: 2025-06-09

3-(2-chloro-4-methylphenyl)-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methylphenyl)-4,4-difluorobutanoic acid
• EN300-1939490
• 2229169-81-5

• Inchi： 1S/C11H11ClF2O2/c1-6-2-3-7(9(12)4-6)8(11(13)14)5-10(15)16/h2-4,8,11H,5H2,1H3,(H,15,16)
• InChI Key： IKPLEAIXZVEVNB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1C(C(F)F)CC(=O)O

Computed Properties

• Exact Mass: 248.0415636g/mol
• Monoisotopic Mass: 248.0415636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2-chloro-4-methylphenyl)-4,4-difluorobutanoic acid

Comprehensive Overview of 3-(2-chloro-4-methylphenyl)-4,4-difluorobutanoic acid (CAS No. 2229169-81-5)

3-(2-chloro-4-methylphenyl)-4,4-difluorobutanoic acid (CAS No. 2229169-81-5) is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. This compound features a unique structural combination of a chloro-methylphenyl group and a difluorobutanoic acid moiety, making it a subject of interest for scientists exploring novel bioactive molecules. Its molecular formula, C₁₁H₁₁ClF₂O₂, highlights its moderate complexity, which is often associated with enhanced metabolic stability and bioavailability—a key consideration in drug discovery.

In recent years, the demand for fluorinated compounds has surged due to their applications in medicinal chemistry. Researchers frequently search for terms like "fluorinated drug intermediates" or "chloro-methylphenyl derivatives", reflecting the growing interest in this chemical space. The presence of both chlorine and fluorine atoms in 3-(2-chloro-4-methylphenyl)-4,4-difluorobutanoic acid suggests potential utility in modulating electronic and steric properties, a trait highly valued in the design of enzyme inhibitors or receptor modulators.

From a synthetic perspective, this compound exemplifies the trend toward tailored fluorination strategies, a hot topic in organic chemistry. Laboratories worldwide are investigating methods to incorporate fluorine atoms selectively, as evidenced by search queries like "difluorobutanoic acid synthesis" or "chloro-methylphenyl building blocks". The CAS No. 2229169-81-5 serves as a critical identifier for researchers sourcing high-purity materials for their studies, particularly in the context of structure-activity relationship (SAR) optimization.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its chloro and fluorine substituents necessitate careful handling, aligning with industry-wide searches for "green fluorination techniques" and "sustainable halogenated compounds". This dual functionality positions 3-(2-chloro-4-methylphenyl)-4,4-difluorobutanoic acid as a versatile intermediate for eco-conscious synthetic routes.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry, addressing common researcher inquiries like "how to characterize fluorinated acids". Its spectral signatures—particularly the difluoromethylene (CF₂) group—provide distinct markers for quality control, a critical aspect for suppliers and end-users alike.

In summary, 3-(2-chloro-4-methylphenyl)-4,4-difluorobutanoic acid represents a compelling case study in modern fluoroorganic chemistry. Its structural features resonate with multiple research fronts, from medicinal chemistry to materials science, while its CAS No. 2229169-81-5 ensures precise identification in global databases. As the scientific community continues to explore halogenated carboxylic acids, this compound stands out for its balanced reactivity and potential applications.